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Compound of Interest

Compound Name: Methyl 3-ethoxybenzoate

Cat. No.: B026690

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the material safety data for Methyl 3-
ethoxybenzoate (CAS No. 108593-47-1). The information is compiled to meet the needs of
researchers, scientists, and professionals in drug development, with a focus on presenting
clear, quantitative data and outlining relevant experimental methodologies.

Chemical Identification and Physical Properties

Methyl 3-ethoxybenzoate is an aromatic ester. Its fundamental identification and physical
characteristics are summarized below.

Identifier Value Source(s)

Chemical Name Methyl 3-ethoxybenzoate [1]

3-Ethoxybenzoic acid methyl

Synonyms ester, Methyl m- [2]
ethoxybenzoate

CAS Number 108593-47-1 [1112]

Molecular Formula C10H1203 [1][2]

Molecular Weight 180.20 g/mol [11[2]
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Physical Property Value Source(s)
Appearance Colorless to light yellow liquid [2]
Density 1.073 g/cm?

Boiling Point 258.2 °C at 760 mmHg

100 °C at 2 mmHg [2]

Flash Point 102.1 °C

Vapor Pressure 0.0139 mmHg at 25 °C

Information not available.

Expected to be poorly soluble

Solubility _ _ _
in water and soluble in organic
solvents.

Refractive Index 1.520 [2]

Hazard Identification and Toxicological Profile

There is some conflicting information regarding the hazards of Methyl 3-ethoxybenzoate. One
supplier SDS indicates no health hazards, while another suggests it is harmful. Based on data
for the closely related compound, Methyl Benzoate, and GHS classifications from some
suppliers, a cautious approach is warranted.

GHS Classification (from supplier data):

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[2]

Skin Irritation (Category 2), H315: Causes skin irritation.[2]

Eye Irritation (Category 2A), H319: Causes serious eye irritation.[2]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System, H335:
May cause respiratory irritation.[2]

Toxicological Data:
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Specific quantitative toxicological data (e.g., LD50, LC50) for Methyl 3-ethoxybenzoate is not
readily available in the searched literature. The following table includes data for the related
compound Methyl Benzoate (CAS 93-58-3) for contextual reference. This data should be
interpreted with caution as it does not pertain directly to Methyl 3-ethoxybenzoate.

Test Species Route Value Source(s)

LD50 (Methyl

Rat Oral 1177 mg/kg [3]
Benzoate)

LD50 (Methyl

Rabbit Dermal >2000 mg/kg [4]
Benzoate)

Ecological Information:

No specific ecotoxicological data for Methyl 3-ethoxybenzoate was found. It is recommended
to prevent its release into the environment. For the related compound, Methyl Benzoate, it is
classified as harmful to aquatic life.

Handling, Storage, and Personal Protective
Equipment

Handling:

« Handle only by, or under the close supervision of, qualified professionals trained in handling
hazardous chemicals.

¢ Use in a well-ventilated area, preferably in a chemical fume hood.
e Avoid breathing vapors or mists.[5]

» Avoid contact with skin, eyes, and clothing.[5]

o Keep away from heat, sparks, and open flames.

¢ Wash hands thoroughly after handling.
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Storage:

« Store in a tightly closed container.

o Keep in a cool, dry, and well-ventilated area.

o Store away from incompatible materials such as oxidizing agents.
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear suitable protective clothing and chemical-resistant gloves (e.g., butyl
rubber, nitrile).

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an
organic vapor cartridge.[6]

First Aid and Emergency Procedures
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Exposure Route First Aid Measures Source(s)

Remove to fresh air. If
Inhalation symptoms persist, seek

medical attention.

Immediately wash skin with
copious amounts of water for
) at least 15 minutes while
Skin Contact ) )
removing contaminated
clothing. If irritation persists,

seek medical attention.

Immediately flush eyes with

plenty of water for at least 15
Eye Contact minutes, separating the

eyelids. If irritation persists,

seek medical attention.

Wash out mouth with water. Do
Ingestion NOT induce vomiting. Seek

immediate medical attention.

Fire-Fighting Measures:

o Suitable Extinguishing Media: Dry powder, carbon dioxide, or alcohol-resistant foam.

o Specific Hazards: Combustion may produce carbon monoxide and other toxic gases.

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
clothing.

Accidental Release Measures:

o Wear appropriate personal protective equipment.

o Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a sealed
container for disposal.

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Prevent the material from entering drains or waterways.

o Ventilate the area of the spill.

Experimental Protocols: Synthesis of Methyl 3-
ethoxybenzoate

A common method for the synthesis of Methyl 3-ethoxybenzoate is the Fischer esterification
of 3-ethoxybenzoic acid with methanol, using a strong acid catalyst. The following is a
representative protocol adapted from general Fischer esterification procedures.[7][8][9]

Materials:

o 3-ethoxybenzoic acid

¢ Methanol (anhydrous)

o Concentrated sulfuric acid (H2SOa)

» Diethyl ether or other suitable extraction solvent

o Saturated sodium bicarbonate (NaHCOs3) solution

o Saturated sodium chloride (brine) solution

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
Procedure:

e Reaction Setup:

o In a round-bottom flask equipped with a magnetic stir bar, combine 3-ethoxybenzoic acid
and an excess of anhydrous methanol.

o Slowly and carefully add a catalytic amount of concentrated sulfuric acid to the mixture
while stirring.
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o Attach a reflux condenser and heat the mixture to reflux. The reaction progress can be
monitored by thin-layer chromatography (TLC).

e Work-up and Extraction:
o After the reaction is complete, cool the mixture to room temperature.
o Transfer the reaction mixture to a separatory funnel containing water.
o Extract the agueous mixture with diethyl ether.

o Separate the organic layer and wash it sequentially with water, saturated sodium
bicarbonate solution (to neutralize any remaining acid), and finally with brine.

e Drying and Solvent Removal:
o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
o Filter to remove the drying agent.
o Remove the solvent from the filtrate using a rotary evaporator.
 Purification:

o The crude Methyl 3-ethoxybenzoate can be purified by vacuum distillation to yield the
final product.

Visualizations

The following diagrams illustrate the experimental workflow for the synthesis of Methyl 3-
ethoxybenzoate and a logical flow for hazard identification and control.
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Caption: Fischer Esterification Workflow for Methyl 3-ethoxybenzoate Synthesis.
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Hazard Identification & Risk Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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